3-(Ethoxymethyl)-4-methoxybenzaldehyde
Overview
Description
Molecular Structure Analysis
The molecular structure of “3-(Ethoxymethyl)-4-methoxybenzaldehyde” is not explicitly mentioned in the search results .
Chemical Reactions Analysis
The search results do not provide specific information on the chemical reactions involving "this compound" .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the search results .
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of various compounds, including those structurally related to 3-(Ethoxymethyl)-4-methoxybenzaldehyde, demonstrates the chemical's potential use in the creation of complex molecules. For example, the synthesis and crystal structure analysis of 3-(4-ethylphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one highlight the detailed characterization of compounds using spectroscopic techniques and X-ray diffraction studies, showcasing the importance of structural analysis in chemical research (G. Thippeswamy et al., 2011).
Photocatalytic Applications
Research into the photocatalytic oxidation of aromatic alcohols to aldehydes, such as the selective oxidation of 4-methoxybenzyl alcohol to 4-methoxybenzaldehyde, indicates the potential for related compounds in environmental and synthetic applications. The use of home-prepared rutile TiO2 catalysts for such reactions emphasizes the exploration of photocatalytic processes for the conversion of organic compounds in water, highlighting a green chemistry approach to synthesis (S. Yurdakal et al., 2009).
Molecular Docking and Interaction Studies
Studies on the interactions and molecular docking behaviors of compounds like 4-methoxybenzaldehyde provide insights into their potential biological activities and applications. The investigation of structural and electronic properties through computational methods such as density functional theory (DFT) offers an understanding of the compound's behavior in biological systems and its potential as a competitive inhibitor for enzymes like Tyrosinase (H. Ghalla et al., 2018).
Polymer Science
The synthesis and characterization of polymers based on aldehyde monomers, including those related to this compound, underscore the relevance of these compounds in the development of electrically conductive materials. Studies on bis-aldehyde monomers and their polymerization to yield conductive poly(azomethine)s reveal the potential of such compounds in the creation of new materials with specific electrical properties (A. Hafeez et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(ethoxymethyl)-4-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-3-14-8-10-6-9(7-12)4-5-11(10)13-2/h4-7H,3,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNWBFWJFRDIZEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1=C(C=CC(=C1)C=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40390038 |
Source
|
| Record name | 3-(ethoxymethyl)-4-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40390038 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
832737-85-6 |
Source
|
| Record name | 3-(ethoxymethyl)-4-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40390038 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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